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Compound of Interest

Compound Name: Indole-6-boronic acid

Cat. No.: B132104 Get Quote

Essential Safety and Handling Guide for Indole-6-
boronic Acid
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of Indole-6-boronic acid, including detailed operational

protocols and disposal plans to ensure a safe laboratory environment.

Chemical Identifier:

Name: Indole-6-boronic acid

CAS Number: 147621-18-9

Molecular Formula: C₈H₈BNO₂

Molecular Weight: 160.97 g/mol [1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Indole-6-boronic acid is classified as a hazardous substance and requires careful handling to

avoid adverse health effects.[4]
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Primary Hazards:

Skin Irritation: Causes skin irritation.[3][4][5]

Serious Eye Irritation: Causes serious eye irritation.[3][4][5]

Respiratory Irritation: May cause respiratory irritation.[3][4][5]

The following table summarizes the necessary personal protective equipment (PPE) for

handling Indole-6-boronic acid.

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses with side shields

meeting OSHA 29 CFR

1910.133 or European

Standard EN166 standards.[4]

To prevent eye contact with

dust particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[6][7]

To prevent skin contact and

irritation.[6]

Body Protection

A standard laboratory coat is

required. For tasks with a

higher risk of splashing, a

chemical-resistant apron is

recommended.[6][7][8]

To protect skin from accidental

spills or contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) is necessary if dust is

generated.[4][7][9]

To prevent inhalation of dust

particles and subsequent

respiratory irritation.[7]

Operational and Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of Indole-6-boronic
acid. All operations should be conducted in a well-ventilated area, preferably within a certified
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chemical fume hood.[6][10] Ensure that an eyewash station and safety shower are readily

accessible.[6][9]

Step-by-Step Handling Procedure:

Preparation:

Before handling, ensure the work area within the chemical fume hood is clean and

uncluttered.

Confirm the availability and functionality of the eyewash station and safety shower.

Assemble all necessary equipment (spatula, weighing paper, glassware, etc.).

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Keep the container of Indole-6-boronic acid tightly closed when not in use.[4][7]

To retrieve the product, centrifuge the original vial before removing the cap to ensure

maximum recovery.[1]

Use a spatula to carefully transfer the solid powder, avoiding the generation of dust.[7]

If weighing the compound, do so on weighing paper or in a suitable container within the

fume hood.

When dissolving the solid, add the solvent slowly to the solid to prevent splashing.

Post-Handling:

Clean the work area and any equipment used with an appropriate solvent.
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Dispose of all contaminated materials, including gloves and weighing paper, as hazardous

waste.

Wash hands thoroughly with soap and water after handling is complete.[6][7]

Storage and Disposal Plan
Proper storage and disposal are critical components of the safe handling of Indole-6-boronic
acid.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Recommended storage temperatures are between 2-8°C or at -20°C for long-term stability.

[1][2]

Disposal:

All waste generated from the use of Indole-6-boronic acid, including contaminated PPE

and empty containers, must be treated as hazardous waste.[6]

Dispose of chemical waste in accordance with federal, state, and local regulations.[6] Do not

empty into drains.[4]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[4]

Empty containers should be triple rinsed with a suitable solvent before disposal. The rinsate

should be collected and disposed of as hazardous waste.[11]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Indole-6-boronic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/product/b132104?utm_src=pdf-body
https://www.benchchem.com/product/b132104?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5331303&productDescription=INDOLE-6-BORONIC+ACID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.usbio.net/biochemicals/452359/Indole-6-boronic%20acid/data-sheet
https://www.sigmaaldrich.com/US/en/product/aldrich/666459
https://www.benchchem.com/product/b132104?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5331303&productDescription=INDOLE-6-BORONIC+ACID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5331303&productDescription=INDOLE-6-BORONIC+ACID+1G&vendorId=VN00024248&countryCode=US&language=en
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b132104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Prepare Work Area
(Fume Hood)

Check Safety Equipment
(Eyewash, Shower)

Don Appropriate PPE

Retrieve Chemical

Weigh/Transfer

Dissolve/Use in Reaction

Clean Work Area & Equipment

Dispose of Contaminated Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Indole-6-boronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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